Cas no 1997716-17-2 (Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]-)

• Product Name: Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]-
• CAS No: 1997716-17-2
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5285558
• Update Time: 2025-06-13

Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]-

• Inchi： 1S/C11H19Cl/c1-3-11(2,9-12)8-10-6-4-5-7-10/h6H,3-5,7-9H2,1-2H3
• InChI Key： UEYPYKYDYPXLQK-UHFFFAOYSA-N
• SMILES： C1(CC(CCl)(C)CC)CCCC=1

Additional information on Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]-

Exploring the Unique Properties and Applications of Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]- (CAS No. 1997716-17-2)

In the realm of specialty chemicals, Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]- (CAS No. 1997716-17-2) stands out as a compound of significant interest due to its unique structural features and versatile applications. This molecule, characterized by a cyclopentene ring substituted with a chloromethyl and methylbutyl group, has garnered attention in both academic research and industrial sectors. Its molecular architecture makes it a valuable intermediate in organic synthesis, particularly in the development of fine chemicals and functional materials.

The compound’s CAS number 1997716-17-2 serves as a critical identifier for researchers and manufacturers seeking precise chemical data. Users often search for "Cyclopentene derivatives" or "chloromethyl-substituted cyclopentene applications," reflecting a growing curiosity about its role in modern chemistry. Recent trends highlight its potential in green chemistry initiatives, where sustainable synthesis methods are prioritized. For instance, its reactive chloromethyl group enables selective modifications, aligning with the demand for eco-friendly chemical processes.

One of the most frequently asked questions about Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]- revolves around its stability and handling. While it is not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to maintain its integrity. Researchers also inquire about its solubility profile, which includes compatibility with common organic solvents like dichloromethane and toluene—a detail crucial for laboratory-scale reactions.

From an industrial perspective, this compound’s utility extends to the production of specialty polymers and pharmaceutical intermediates. Its methylbutyl side chain enhances lipophilicity, making it a candidate for drug delivery systems. Innovations in catalysis have further expanded its applications, with studies exploring its use in asymmetric synthesis—a hot topic in synthetic organic chemistry. Searches for "asymmetric cyclopentene synthesis" or "chiral building blocks" often intersect with discussions about this molecule.

In summary, Cyclopentene, 1-[2-(chloromethyl)-2-methylbutyl]- (CAS No. 1997716-17-2) exemplifies the intersection of structural ingenuity and practical utility. Its relevance in green chemistry, material science, and pharmaceutical research ensures continued interest, while its search-friendly keywords like "chloromethyl cyclopentene uses" and "1997716-17-2 supplier" reflect its commercial and scientific demand. As research progresses, this compound is poised to play an even greater role in advancing sustainable chemical solutions.